4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate

• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• IUPAC Name: (4-methyl-2-oxo-3-phenylchromen-6-yl) cyclopropanecarboxylate
• InChI: InChI=1S/C20H16O4/c1-12-16-11-15(23-19(21)14-7-8-14)9-10-17(16)24-20(22)18(12)13-5-3-2-4-6-13/h2-6,9-11,14H,7-8H2,1H3
• InChI Key: RXCZPGQIONIGHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OC(=O)C3CC3)C4=CC=CC=C4

Description

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate is a synthetic compound belonging to the class of coumarin derivatives. Coumarins are a group of benzopyrone compounds known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate typically involves multi-step reactions. One common method includes the reaction of 4-methyl-2-oxo-2H-chromen-7-yl trifluoromethanesulfonate with phenylboronic acid under Suzuki-Miyaura cross-coupling conditions . The reaction is carried out in the presence of a palladium catalyst and a base, such as potassium carbonate, in an organic solvent like toluene or dimethylformamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, which allow for better control of reaction conditions and higher yields. Additionally, green chemistry principles, such as using environmentally friendly solvents and catalysts, are often employed to minimize the environmental impact .

Chemical Reactions Analysis

Types of Reactions

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropane ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO) as a base for nucleophilic substitution.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Substituted cyclopropane derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial properties against various bacterial strains.

Medicine: Potential use as an anti-inflammatory and anticancer agent due to its ability to inhibit specific enzymes and pathways.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence.

Mechanism of Action

The mechanism of action of 4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate involves its interaction with specific molecular targets. For instance, it can inhibit bacterial DNA gyrase, an enzyme crucial for DNA replication in bacteria, leading to antimicrobial effects . Additionally, its anti-inflammatory and anticancer activities are attributed to its ability to inhibit cyclooxygenase (COX) enzymes and other signaling pathways involved in inflammation and cell proliferation .

Comparison with Similar Compounds

Similar Compounds

• 4-methyl-2-oxo-2H-chromen-7-yl trifluoromethanesulfonate
• 4-methyl-2-oxo-2H-chromen-6-yl trifluoromethanesulfonate
• 7-hydroxy-4-methyl-2H-chromen-2-one

Uniqueness

4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl cyclopropanecarboxylate stands out due to its unique cyclopropane ring, which imparts distinct chemical and biological properties. This structural feature allows for specific interactions with molecular targets, enhancing its efficacy in various applications compared to other coumarin derivatives .